Cas no 128244-40-6 (hexatriacontane-1,36-diol)

• Product Name: hexatriacontane-1,36-diol
• CAS No: 128244-40-6
• MF: C₃₆H₇₄O₂
• MW: 538.971572399139
• CID: 1226352
• PubChem ID: 57321203
• Update Time: 2025-04-20

hexatriacontane-1,36-diol Chemical and Physical Properties

Names and Identifiers

• hexatriacontane-1,36-diol
• 1,36-hexatriacontanediol
• LogP
• NDQLVWYLCNPWCE-UHFFFAOYSA-N
• DTXSID70720824
• 128244-40-6

• Inchi： 1S/C36H74O2/c37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38/h37-38H,1-36H2
• InChI Key： NDQLVWYLCNPWCE-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 538.56922
• Monoisotopic Mass: 538.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 35
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.872
• Boiling Point: 622.4°C at 760 mmHg
• Flash Point: 227.6°C
• Refractive Index: 1.468
• PSA: 40.46